Cas no 78361-81-6 (Elizabethin)

• Product Name: Elizabethin
• CAS No: 78361-81-6
• MF: C₃₅H₅₈O₁₂
• MW: 670.827832698822
• CID: 579403
• PubChem ID: 6447602
• Update Time: 2024-03-01

Elizabethin Chemical and Physical Properties

Names and Identifiers

• Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one,4,6,8,10,12,14,15,16,27-nonahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl- (9CI)
• ELIZABETHIN
• (17Z,23Z)-4,6,8,10,12,14,15,16,27-nonahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
• 78361-81-6
• Elizabethin

• Inchi： 1S/C35H58O12/c1-4-5-11-16-29(41)32-30(42)20-26(38)18-24(36)17-25(37)19-27(39)21-31(43)34(45)33(44)22(2)14-12-9-7-6-8-10-13-15-28(40)23(3)47-35(32)46/h6-10,12-15,23-34,36-45H,4-5,11,16-21H2,1-3H3/b7-6?,10-8-,12-9?,15-13?,22-14-
• InChI Key： AGJUUQSLGVCRQA-UPBPMIRPSA-N
• SMILES： OC1CC(CC(CC(CC(CC(C(C(C(=CC=CC=CC=CC=CC(C(C)OC(C1C(CCCCC)O)=O)O)C)O)O)O)O)O)O)O |c:14,20|

Computed Properties

• Exact Mass: 670.392827
• Monoisotopic Mass: 670.392827
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 5
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 229
• XLogP3: 2.2

Experimental Properties

• Density: 1.196
• Boiling Point: 914°Cat760mmHg
• Flash Point: 278.4°C
• Refractive Index: 1.545

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues